4-Bromocyclohexane-1-carboxylic acid
Overview
Description
4-Bromocyclohexane-1-carboxylic acid is a chemical compound with the molecular formula C7H11BrO2 . It has a molecular weight of 207.06 g/mol . The IUPAC name for this compound is 4-bromocyclohexane-1-carboxylic acid .
Molecular Structure Analysis
The InChI representation of 4-Bromocyclohexane-1-carboxylic acid isInChI=1S/C7H11BrO2/c8-6-3-1-5(2-4-6)7(9)10/h5-6H,1-4H2,(H,9,10) . The Canonical SMILES representation is C1CC(CCC1C(=O)O)Br . Physical And Chemical Properties Analysis
4-Bromocyclohexane-1-carboxylic acid has a molecular weight of 207.06 g/mol . It has a computed XLogP3-AA value of 1.8 . It has one hydrogen bond donor and two hydrogen bond acceptors . The compound has a rotatable bond count of 1 . The exact mass and the monoisotopic mass of the compound is 205.99424 g/mol . The topological polar surface area is 37.3 Ų . The heavy atom count is 10 .Scientific Research Applications
Organic Synthesis
Carboxylic acids, such as 4-Bromocyclohexane-1-carboxylic acid, play a crucial role in organic synthesis . They are involved in various organic reactions, including substitution, elimination, and oxidation . They can be used to obtain small molecules and macromolecules .
Nanotechnology
In the field of nanotechnology, carboxylic acids are used as surface modifiers to promote the dispersion and incorporation of metallic nanoparticles or carbon nanostructures . This includes the modification of the surface of nanoparticles and nanostructures such as carbon nanotubes and graphene .
Polymer Science
Carboxylic acids are also used in the area of polymer science. They have applications as monomers, additives, and catalysts . They can be used in the synthesis of synthetic or natural polymers .
Medical Field
Carboxylic acids have applications in the medical field . While specific applications for 4-Bromocyclohexane-1-carboxylic acid in this field are not mentioned, carboxylic acids in general are used in various medical applications .
Pharmacy
In the pharmacy industry, carboxylic acids are used in the formulation of various pharmaceutical products . Again, while specific applications for 4-Bromocyclohexane-1-carboxylic acid in this field are not mentioned, carboxylic acids in general have wide-ranging uses in this industry .
Ketone Synthesis
Carboxylic acids and organohalides are commercially abundant and structurally diverse, bench-stable feedstock chemicals commonly used in organic synthesis . They can be used in the production of ketones, which play a prominent role in organic chemistry .
Safety and Hazards
The safety data sheet for a similar compound, bromocyclohexane, indicates that it is combustible and toxic to aquatic life with long-lasting effects . It is recommended to keep away from heat/sparks/open flames/hot surfaces, avoid release to the environment, and wear protective gloves/protective clothing/eye protection/face protection . In case of fire, use CO2, dry chemical, or foam for extinction .
properties
IUPAC Name |
4-bromocyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11BrO2/c8-6-3-1-5(2-4-6)7(9)10/h5-6H,1-4H2,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLEASHATKJSLCC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C(=O)O)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11BrO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromocyclohexane-1-carboxylic acid | |
CAS RN |
89892-96-6 |
Source
|
| Record name | 4-bromocyclohexane-1-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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